ethyl 1-(2-biphenylylcarbonyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(2-phenylbenzoyl)piperidine-4-carboxylate
• InChI: InChI=1S/C21H23NO3/c1-2-25-21(24)17-12-14-22(15-13-17)20(23)19-11-7-6-10-18(19)16-8-4-3-5-9-16/h3-11,17H,2,12-15H2,1H3
• InChI Key: VANZSXIWBRYRDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)C2=CC=CC=C2C3=CC=CC=C3
• Molecular Formula: C21H23NO3
• Molecular Weight: 337.4 g/mol

Description

Ethyl 1-(2-biphenylylcarbonyl)-4-piperidinecarboxylate, also known as EBP, is a chemical compound that has been widely studied for its potential use as a pharmaceutical drug. EBP is a member of the piperidine family of compounds and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of ethyl 1-(2-biphenylylcarbonyl)-4-piperidinecarboxylate is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. This compound has been shown to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects on the body. Studies have shown that this compound can reduce inflammation, promote cell growth and differentiation, and improve cognitive function. This compound has also been shown to have antioxidant properties, which may help to protect cells from damage.

Advantages and Limitations for Lab Experiments

Ethyl 1-(2-biphenylylcarbonyl)-4-piperidinecarboxylate has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and has been shown to have a variety of biological activities. However, there are also some limitations associated with the use of this compound in lab experiments. For example, the compound can be difficult to purify, and its effects can be difficult to measure in certain experimental systems.

Future Directions

There are a number of potential future directions for research on ethyl 1-(2-biphenylylcarbonyl)-4-piperidinecarboxylate. One area of interest is the development of new synthetic methods for producing this compound and related compounds. Another area of interest is the further study of the mechanism of action of this compound, which could lead to the development of new drugs with improved efficacy and safety profiles. Additionally, there is interest in exploring the potential use of this compound in combination with other drugs or therapies for the treatment of various diseases.

Synthesis Methods

The synthesis of ethyl 1-(2-biphenylylcarbonyl)-4-piperidinecarboxylate involves a series of chemical reactions that can be performed in a laboratory setting. The most common method for synthesizing this compound involves the reaction of 2-biphenylcarboxylic acid with piperidine in the presence of a coupling agent such as dicyclohexylcarbodiimide. The resulting compound is then esterified with ethanol to yield this compound.

Scientific Research Applications

Ethyl 1-(2-biphenylylcarbonyl)-4-piperidinecarboxylate has been the subject of extensive scientific research due to its potential use as a pharmaceutical drug. Studies have shown that this compound has a variety of biological activities, including anti-inflammatory, anti-tumor, and neuroprotective effects. This compound has also been shown to have potential in the treatment of a variety of diseases, including cancer, Alzheimer's disease, and Parkinson's disease.